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Compound of Interest

Compound Name: Cyanine5 phosphoramidite

Cat. No.: B15497092

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and key applications of Cyanine5 (Cy5) phosphoramidite for
researchers, scientists, and drug development professionals. Cy5 phosphoramidite is a critical
reagent for the synthesis of fluorescently labeled oligonucleotides used in a wide array of
molecular biology and diagnostic applications.

Core Chemical and Physical Properties

Cyanine5 (Cy5) is a fluorescent dye belonging to the cyanine family, known for its high molar
extinction coefficient and fluorescence in the red to far-red region of the spectrum. The
phosphoramidite form of Cy5 allows for its direct incorporation into oligonucleotides during
automated solid-phase synthesis.

General Properties

Property Value References
Appearance Dark colored solid [1]

Molecular Formula C60H72CIN40O4P [2][3]
Molecular Weight 979.66 g/mol [2][3]

CAS Number 182873-67-2 [21[31[4]
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E : :

Property Value References
Excitation/Absorption

_ 646 nm [1][5][6]
Maximum (Amax)
Emission Maximum (Aem) 662 nm [11[5]16]
Molar Extinction Coefficient (¢)  ~250,000 L-mol~t.cm1 [1][617]

Fluorescence Quantum Yield

©F) 0.2 [1][6]

Solubility and Storage

Property Recommendation References

B Soluble in acetonitrile and
Solubility _ [6]
dichloromethane (DCM).

N Store at -20°C in a dry, dark
Storage Conditions ] [1][5][6]
environment.

Stable in anhydrous
Stability in Solution acetonitrile under argon for up [41[8]
to 24 hours.

Experimental Protocols

The primary application of Cy5 phosphoramidite is its incorporation into synthetic
oligonucleotides. The following protocol outlines the key steps in this process using an
automated DNA synthesizer.

Automated Oligonucleotide Synthesis with Cy5
Phosphoramidite

1. Reagent Preparation:

e Cy5 Phosphoramidite Solution: Dissolve Cy5 phosphoramidite in anhydrous acetonitrile to a
final concentration of 0.1 M.[4] Some protocols may recommend a concentration of 70-80
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mM.[7][9]

o Standard DNA Synthesis Reagents: Prepare solutions of standard nucleoside
phosphoramidites (A, C, G, T), activator (e.g., 5-(ethylthio)-1H-tetrazole), capping reagents,
oxidizing agent (e.g., iodine), and deblocking agent (e.g., trichloroacetic acid in DCM)
according to the synthesizer manufacturer's instructions.

2. Automated Synthesis Cycle: The synthesis proceeds in a cyclical manner, with each cycle
adding one nucleotide or the Cy5 moiety to the growing oligonucleotide chain attached to a
solid support (e.g., controlled pore glass - CPG).

o Step A: Deblocking (Detritylation): The 5'-terminal dimethoxytrityl (DMT) or
monomethoxytrityl (MMT) protecting group of the nucleotide on the solid support is removed
by treatment with a deblocking agent.[4][8] The release of the trityl cation can be monitored
to assess coupling efficiency.[4]

o Step B: Coupling: The Cy5 phosphoramidite solution is delivered to the synthesis column
along with an activator to facilitate the coupling reaction with the free 5'-hydroxyl group of the
growing oligonucleotide chain. A recommended coupling time for Cy5 phosphoramidite is 6
minutes.[1][10]

o Step C: Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent
to prevent the formation of deletion mutants in subsequent cycles.

o Step D: Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable
phosphate triester linkage using an oxidizing agent.

3. Cleavage and Deprotection:

e Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support and
the protecting groups on the nucleobases and the phosphate backbone are removed.

o Deprotection is typically carried out by incubation with ammonium hydroxide.[8][11] For
oligonucleotides containing Cy5, deprotection at room temperature for 2-3 hours is
recommended to avoid degradation of the dye.[8] If elevated temperatures are necessary,
the use of base-labile protecting groups on the standard nucleosides is advised to limit
exposure time.[4][11]
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4. Purification:

e The crude, Cy5-labeled oligonucleotide is purified to remove truncated sequences and other
impurities.

» High-performance liquid chromatography (HPLC) is a common method for purification.[7][9]

Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships in the use of Cy5
phosphoramidite.
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Caption: Automated oligonucleotide synthesis workflow for incorporating Cy5.
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Caption: Principle of FRET using a Cy5-labeled probe.
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Cyanine5 phosphoramidite is an indispensable tool for the synthesis of fluorescently labeled
oligonucleotides, enabling advancements in areas such as real-time PCR, fluorescence in situ
hybridization (FISH), and fluorescence resonance energy transfer (FRET) based assays.[8][12]
Its robust chemical properties and well-established synthesis protocols make it a reliable choice
for a wide range of research, diagnostic, and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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